Cas no 2138361-61-0 (1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138361-61-0
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 6395854
• PubChem ID: 165952618
• Update Time: 2025-06-08

1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128734
• 2138361-61-0

• Inchi： 1S/C12H18N6/c1-17-10(7-8-14-17)11-12(13)15-16-18(11)9-5-3-2-4-6-9/h7-9H,2-6,13H2,1H3
• InChI Key： FVJZBJKRQOFZHC-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)C1CCCCC1

Computed Properties

• Exact Mass: 246.15929460g/mol
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 2138361-61-0 and Product Name: 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

The compound with the CAS number 2138361-61-0 and the product name 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The unique combination of a cyclohexyl group, a 1-methylpyrazole moiety, and a 1,2,3-triazole ring contributes to its distinctive chemical properties and biological activities.

Recent research has highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine structure exemplifies this trend by integrating multiple pharmacophoric elements that can interact with biological targets in diverse ways. The cyclohexyl group provides steric bulk and lipophilicity, while the pyrazole and triazole rings introduce nitrogen-rich moieties that are known to enhance binding affinity and metabolic stability. These features make the compound a promising candidate for further exploration in medicinal chemistry.

In the context of modern drug development, the 1-methylpyrazole component is particularly noteworthy. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 1-position of the pyrazole ring further modulates its electronic and steric properties, potentially enhancing its interaction with biological targets. This modification aligns with current trends in drug design, where fine-tuning of molecular structure is essential for achieving optimal pharmacological effects.

The triazole ring in the compound is another key feature that contributes to its potential therapeutic applications. Triazoles are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The incorporation of a triazole ring into the molecular framework of 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine not only enhances its binding affinity but also provides additional functional groups for further chemical modifications. This flexibility allows researchers to tailor the compound's properties to specific therapeutic needs.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address complex diseases through multiple mechanisms of action. The cyclohexyl group, along with the pyrazole and triazole moieties, endows 1-cyclohexyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-am ine with the potential to interact with multiple targets simultaneously. This property is particularly valuable in treating multifactorial diseases where a single drug targeting multiple pathways can lead to more effective therapy.

Recent studies have demonstrated that heterocyclic compounds like 1-cyclohexyl-5-(1-methyl-1H-pyrazol -5 -yl)- 1 H - 12 ,3 -triazol -4 -amine can exhibit significant pharmacological activity when properly designed. The combination of structural elements from different heterocyclic systems allows for the creation of molecules with enhanced potency and selectivity. For instance, studies have shown that pyrazole-triazole hybrids can exhibit potent antimicrobial activity due to their ability to disrupt essential bacterial processes. Similarly, cyclohexyl-substituted derivatives have been found to improve drug bioavailability by enhancing lipophilicity while maintaining metabolic stability.

The synthesis and characterization of 2138361610 -61 -0 have been subjects of considerable interest in recent years. Advanced synthetic methodologies have enabled researchers to construct complex heterocyclic frameworks with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have facilitated the efficient preparation of these molecules. These advancements have not only improved yield but also allowed for greater structural diversity in drug candidates.

In addition to its synthetic significance, 2138361610 -61 -0 has shown promise in preclinical studies as a potential therapeutic agent. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties and minimal toxicity at effective doses. These findings are encouraging for further development into clinical trials where it could be evaluated for its efficacy against various diseases.

The future direction of research on 2138361610 -61 -0 will likely focus on optimizing its pharmacological profile through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify structural modifications that enhance target binding affinity while minimizing off-target effects. Such strategies are essential for developing safe and effective drugs that meet regulatory standards.

Moreover, 2138361610 -61 -0 represents an excellent example of how interdisciplinary collaboration between chemists, biologists,and pharmacologists can lead to innovative therapeutics solutions . Its unique structural features make it a versatile scaffold for further exploration , offering opportunities to develop novel treatments against challenging diseases . As our understanding o f molecular interactions continues t o grow , compounds like these will play an increasingly important role i n advancing human health .